[3-(Dimethylamino)propyl](pyrimidin-5-ylmethyl)amine

• Molecular Formula: C10H18N4
• Molecular Weight: 194.28 g/mol
• IUPAC Name: N',N'-dimethyl-N-(pyrimidin-5-ylmethyl)propane-1,3-diamine
• InChI: InChI=1S/C10H18N4/c1-14(2)5-3-4-11-6-10-7-12-9-13-8-10/h7-9,11H,3-6H2,1-2H3
• InChI Key: WRKFEUXIRDQSLK-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCCNCC1=CN=CN=C1

Description

3-(Dimethylamino)propylamine is a tertiary amine derivative featuring a pyrimidine ring substituted at the 5-position with a methyl group bearing a 3-(dimethylamino)propyl chain. The dimethylamino group enhances solubility and may influence binding interactions in biological systems, while the pyrimidine core offers sites for further functionalization .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(Dimethylamino)propylamine typically involves the reaction of pyrimidine derivatives with dimethylaminopropylamine under controlled conditions. The reaction is usually carried out in the presence of a suitable solvent and a catalyst to facilitate the formation of the desired product.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as purification, crystallization, and quality control to meet industry standards.

Chemical Reactions Analysis

Types of Reactions

3-(Dimethylamino)propylamine can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: It can be reduced to form amines or other reduced derivatives.

Substitution: The compound can participate in substitution reactions where one functional group is replaced by another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents like sodium borohydride, and various catalysts to facilitate substitution reactions. The conditions for these reactions typically involve controlled temperatures and pressures to ensure the desired outcome.

Major Products Formed

The major products formed from these reactions depend on the specific type of reaction and the reagents used. For example, oxidation may yield oxides, while reduction may produce amines.

Scientific Research Applications

3-(Dimethylamino)propylamine has several scientific research applications, including:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activities, such as antimicrobial and antiviral properties.

Medicine: Explored for its potential therapeutic effects in treating various diseases.

Industry: Utilized in the production of pharmaceuticals and other chemical products.

Mechanism of Action

The mechanism of action of 3-(Dimethylamino)propylamine involves its interaction with specific molecular targets and pathways within biological systems. The compound may bind to receptors or enzymes, modulating their activity and leading to various biological effects. The exact molecular targets and pathways can vary depending on the specific application and context.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues in Pyrimidine Derivatives

The provided evidence highlights several pyrimidine-based compounds with distinct substituents, enabling a structural comparison:

6-[(3-Hydroxy-2-hydroxymethyl)propyl]-1,3-dimethoxymethyl-5-methylpyrimidin-2,4-dione (Compound 7)

• Key Features :
  • Pyrimidine-2,4-dione core (uracil derivative).
  • Substituents: Hydroxy and hydroxymethyl groups on the propyl chain, methoxymethyl groups at positions 1 and 3.
  • Applications : Likely explored for nucleoside analog synthesis or enzyme inhibition due to the dione moiety .

6-[(3-Benzyloxy-2-benzyloxymethyl)propyl]-1-methoxymethyl-5-methylpyrimidin-2,4-dione (Compound 5)

• Key Features :
  • Benzyl-protected hydroxy groups on the propyl chain.
  • Single methoxymethyl substituent at position 1.
  • Applications : Intermediate in synthetic pathways requiring deprotection for downstream functionalization .

5-(4-Amino-2-methyl-phenyl)-7-methyl-pyrrolo[2,3-d]pyrimidin-4-amine (Eli Lilly Compound)

• Key Features :
  • Pyrrolo[2,3-d]pyrimidine fused ring system.
  • Aromatic amine substituents.
  • Applications : Anticancer or kinase inhibition candidates due to fused heterocyclic systems common in drug discovery .

Structural Comparison Table

Compound	Core Structure	Key Substituents	Functional Groups	Potential Applications
[Target Compound]	Pyrimidine	5-(3-Dimethylaminopropyl)methyl	Tertiary amine, aromatic	Drug delivery, catalysis
Compound 7	Pyrimidine-2,4-dione	6-(3-Hydroxy-2-hydroxymethylpropyl), 1,3-dimethoxymethyl	Diol, ethers	Nucleoside analogs
Compound 5	Pyrimidine-2,4-dione	6-(3-Benzyloxy-2-benzyloxymethylpropyl), 1-methoxymethyl	Benzyl ethers, methoxy	Synthetic intermediates
Eli Lilly Compound	Pyrrolo[2,3-d]pyrimidine	4-Amino, 7-methyl, 5-(4-amino-2-methylphenyl)	Primary amines, fused rings	Kinase inhibitors, oncology

Key Differentiators

Core Heterocycle :

• The target compound retains a simple pyrimidine ring, whereas Compounds 7 and 5 are uracil derivatives (pyrimidine-2,4-diones), and the Eli Lilly compound features a fused pyrrolopyrimidine system. These differences impact electronic properties and binding affinities.

Substituent Flexibility: The dimethylaminopropyl chain in the target compound introduces a cationic center under physiological conditions, enhancing solubility and interaction with negatively charged biomolecules. In contrast, Compounds 7 and 5 have polar hydroxyl/benzyloxy groups, which may limit membrane permeability .

Synthetic Utility :

• Compounds 5 and 7 are intermediates with protective groups (benzyl, methoxy) for stepwise synthesis, whereas the target compound’s tertiary amine may serve as a terminal functional group or a ligand in metal coordination .

Research Findings and Limitations

• Gaps in Evidence: None of the provided sources directly analyze 3-(Dimethylamino)propylamine. Structural comparisons are inferred from related pyrimidine derivatives.
• Hypothetical Applications : Based on analogues, the target compound could act as a chelating agent (due to the tertiary amine) or a building block for kinase inhibitors if further functionalized at the pyrimidine ring .